Cas no 813463-32-0 (4-(piperazine-1-sulfonyl)morpholine hydrochloride)

813463-32-0 structure
Product name:4-(piperazine-1-sulfonyl)morpholine hydrochloride
CAS No:813463-32-0
MF:C8H18ClN3O3S
MW:271.76481962204
MDL:MFCD09863412
CID:4659503
PubChem ID:42883596
4-(piperazine-1-sulfonyl)morpholine hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 4-(1-piperazinylsulfonyl)morpholine hydrochloride
- 4-(Piperizin-1-ylsulfonyl)morpholine hydrochloride
- 4-(Piperazine-1-sulfonyl)morpholine Hydrochloride
- 4-piperazin-1-ylsulfonylmorpholine;hydrochloride
- 4-(piperazine-1-sulfonyl)-morpholine hydrochloride
- MFCD09863412
- RGPGMLOCLXQVBM-UHFFFAOYSA-N
- 4-(1-Piperazinylsulfonyl)morpholine HCl
- AKOS026850738
- SCHEMBL5000006
- 4-(piperazin-1-ylsulfonyl)morpholinehydrochloride
- Z361993872
- BS-40355
- CS-0245631
- EN300-30763
- 4-(piperazin-1-ylsulfonyl)morpholine hydrochloride
- 813463-32-0
- 4-(piperazine-1-sulfonyl)morpholine hydrochloride
-
- MDL: MFCD09863412
- Inchi: 1S/C8H17N3O3S.ClH/c12-15(13,10-3-1-9-2-4-10)11-5-7-14-8-6-11;/h9H,1-8H2;1H
- InChI Key: RGPGMLOCLXQVBM-UHFFFAOYSA-N
- SMILES: C1OCCN(S(N2CCNCC2)(=O)=O)C1.[H]Cl
Computed Properties
- Exact Mass: 271.0757403g/mol
- Monoisotopic Mass: 271.0757403g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 289
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 70.3Ų
4-(piperazine-1-sulfonyl)morpholine hydrochloride Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
TRC | B450983-100mg |
4-(Piperazine-1-sulfonyl)morpholine Hydrochloride |
813463-32-0 | 100mg |
$ 65.00 | 2022-06-07 | ||
NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN12996-1-5G |
4-(piperazine-1-sulfonyl)morpholine hydrochloride |
813463-32-0 | 95% | 5g |
¥ 1,630.00 | 2023-04-13 | |
Fluorochem | 075471-5g |
4-(Piperizin-1-ylsulfonyl)morpholine hydrochloride |
813463-32-0 | 95% | 5g |
£257.00 | 2022-03-01 | |
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1316301-500mg |
4-(Piperazine-1-sulfonyl)morpholine hydrochloride |
813463-32-0 | 97% | 500mg |
¥1047.00 | 2024-07-28 | |
Aaron | AR00J368-2.5g |
4-(1-piperazinylsulfonyl)morpholine hydrochloride |
813463-32-0 | 95% | 2.5g |
$162.00 | 2023-12-13 | |
Aaron | AR00J368-50mg |
4-(1-piperazinylsulfonyl)morpholine hydrochloride |
813463-32-0 | 95% | 50mg |
$52.00 | 2023-12-13 | |
A2B Chem LLC | AI89476-1g |
4-(Piperazin-1-ylsulfonyl)morpholine hydrochloride |
813463-32-0 | 95% | 1g |
$61.00 | 2024-04-19 | |
A2B Chem LLC | AI89476-5g |
4-(Piperazin-1-ylsulfonyl)morpholine hydrochloride |
813463-32-0 | 95% | 5g |
$212.00 | 2024-04-19 | |
Aaron | AR00J368-500mg |
4-(1-piperazinylsulfonyl)morpholine hydrochloride |
813463-32-0 | 95% | 500mg |
$87.00 | 2023-12-13 | |
Aaron | AR00J368-250mg |
4-(1-piperazinylsulfonyl)morpholine hydrochloride |
813463-32-0 | 95% | 250mg |
$64.00 | 2023-12-13 |
4-(piperazine-1-sulfonyl)morpholine hydrochloride Related Literature
-
Penghui Ni,Jing Tan,Rong Li,Huawen Huang,Feng Zhang,Guo-Jun Deng RSC Adv., 2020,10, 3931-3935
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Florian Oliva,Laia Arqués,Laura Acebo,Maxim Guc,Yudania Sánchez,Xavier Alcobé,Edgardo Saucedo,Victor Izquierdo-Roca J. Mater. Chem. A, 2017,5, 23863-23871
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Fumio Hamada,Manabu Yamada,Yoshihiko Kondo,Shin-ichi Ito,Uichi Akiba CrystEngComm, 2011,13, 6920-6922
-
E. Wandersman,N. Quennouz,M. Fermigier,A. Lindner,O. du Roure Soft Matter, 2010,6, 5715-5719
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:813463-32-0)4-(piperazine-1-sulfonyl)morpholine hydrochloride

Purity:99%
Quantity:1g
Price ($):644.0